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Cat. No.: B095958 Get Quote

Introduction

7-Ethylguanine (7-EtG) is a DNA adduct formed by the reaction of ethylating agents with the

N7 position of guanine in DNA.[1] Its presence in human tissues and body fluids can serve as a

biomarker of exposure to such agents. Sources of ethylating agents include environmental

pollutants, dietary components, and endogenous processes. Notably, cigarette smoke has

been identified as a significant source of exposure to ethylating agents.[2][3] Although N7-

guanine adducts are generally considered non-mutagenic as they do not directly interfere with

Watson-Crick base pairing, their formation can lead to DNA instability.[1] The chemical

instability of the glycosidic bond in N7-ethylguanine can result in its spontaneous depurination,

creating an abasic site which can be mutagenic if not properly repaired.[4] This document

provides detailed information on the application of 7-EtG as a biomarker in human studies,

including quantitative data and experimental protocols for its detection.

Biological Significance

The formation of 7-EtG is a primary indicator of DNA damage from ethylating agents. While not

directly promutagenic, its presence signifies exposure and the potential for more harmful O-

alkylation products to have formed.[1] The persistence of 7-EtG in DNA is influenced by both its

chemical stability and DNA repair mechanisms.[1] The adduct can be removed from DNA

through spontaneous depurination or by DNA repair enzymes, leading to its excretion in urine.

[3][4] Therefore, measuring 7-EtG levels in both DNA from tissues or blood cells and in urine

can provide a comprehensive picture of exposure and repair.
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Quantitative Data Summary
The following tables summarize quantitative data on 7-Ethylguanine levels in human samples

from cited studies.

Table 1: 7-Ethylguanine Levels in Human Leukocyte DNA

Population Sample Size
Mean ± SD
(fmol/μmol
Guanine)

Range (fmol/
μmol Guanine)

Citation

Smokers 30 49.6 ± 43.3 14.6 - 181 [2]

Nonsmokers 30 41.3 ± 34.9 9.64 - 157 [2]

Smokers 20
9.7 ± 8.3 (x 10^8

nucleotides)
- [5]

Nonsmokers 20
0.3 ± 0.8 (x 10^8

nucleotides)
- [5]

Note: A direct comparison between the two studies may be challenging due to differences in

analytical methods and reporting units.

Table 2: 7-Ethylguanine Levels in Human Urine

Population Sample Size
Mean ± SD (pg/mg
creatinine)

Citation

Smokers 32 85.5 ± 105 [3][6]

Nonsmokers 35 28.1 ± 19.4 [3][6]
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1. Blood Sample Collection

2. Leukocyte Isolation

3. DNA Isolation

4. Add [15N5]7-EtG
Internal Standard

5. Neutral Thermal Hydrolysis

6. Solid-Phase Extraction (SPE)
Purification

7. LC-NSI-HRMS/MS-SRM Analysis

8. Data Analysis and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

